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Compound of Interest

Compound Name: Durohydroquinone

Cat. No.: B1221918

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological properties of durohydroquinone have not been fully
investigated. This guide provides a comprehensive overview of its known and anticipated
hazards based on available data and information from structurally similar compounds, primarily
hydroquinone. All procedures should be conducted with a thorough understanding of the
potential risks and in strict adherence to institutional and regulatory safety protocols.

Hazard Identification and Classification

Durohydroquinone (2,3,5,6-Tetramethyl-1,4-benzenediol) is a flammable solid organic
compound.[1] While specific hazard classifications for durohydroquinone are not widely
available, it is prudent to handle it as a substance with the potential for skin and eye irritation,
and respiratory irritation upon inhalation of dust.[2] Many safety data sheets indicate that its
toxicological properties have not been fully investigated.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of durohydroquinone is presented in
Table 1.

Table 1: Physical and Chemical Properties of Durohydroquinone
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Property Value Reference(s)

Chemical Formula C10H1402 [3114]

Molecular Weight 166.22 g/mol [3][4]
White to light red/green

Appearance [5]
powder or crystals

Melting Point 233 °C [31[5]

Boiling Point ~254-312 °C (estimates vary) [5]
Sparingly soluble in ether;

Solubility almost transparent in hot [315]
methanol.

pKa 11.33 + 0.33 (Predicted) [5]

Toxicological Data

Comprehensive toxicological data for durohydroquinone is not available. The information

presented below is largely based on studies of the closely related and well-studied compound,

hydroquinone. These values should be used as a conservative estimate of potential toxicity.

Table 2: Acute Toxicity Data for Hydroquinone (Analogue)

Route of .
Species Test Result Reference(s)
Exposure
Oral Rat LD50 >375 mg/kg [2]
>2000 mg/kg (no
Dermal Rabbit LD50 mortality [2]
observed)

Skin and Eye Irritation: Hydroquinone is known to be a skin irritant and can cause serious eye

irritation.[6] Studies have shown that hydroquinone can activate mast cells through the Mas-

related G protein-coupled receptor X2 (MRGPRX2), leading to the release of inflammatory

mediators and contributing to skin irritation.[7]
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Signaling Pathways of Toxicity (Based on
Hydroquinone)

While the specific molecular toxicology of durohydroquinone is not well-documented, the
toxicity of its parent compound, hydroquinone, involves several signaling pathways.

One key pathway is the activation of the Nrf2 antioxidant response. Hydroquinones can be
oxidized to electrophilic quinones, which then react with sensor proteins like Keapl, leading to
the activation of the Nrf2 transcription factor. Nrf2 then promotes the expression of antioxidant
and detoxification enzymes.

Antioxidant & Detoxification

Enzymes (e.g., NQO1, HMOX1)

Release of Inflammatory Mediators
(Histamine, Cytokines)

MRGPRX2 Receptor Increased Intracellular
(on Mast Cell) Calcium (Ca2+)

Mast Cell Degranulation
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Store in a Cool, Dry, Well-Ventilated Area
(Tightly Closed Container)

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Use in a Well-Ventilated Area
(e.g., Fume Hood)
Minimize Dust Generation

Collect Waste in a Labeled,

Sealed, Compatible Container

Dispose of as Hazardous Waste Decontaminate Work Area
(Follow Regulations) and Equipment

End of Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Durohydroquinone: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221918#durohydroquinone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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